molecular formula C8H10BrCl3O B8508685 1-Bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one CAS No. 89084-57-1

1-Bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one

Cat. No.: B8508685
CAS No.: 89084-57-1
M. Wt: 308.4 g/mol
InChI Key: RHFPCNRLTFKCJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one is a useful research compound. Its molecular formula is C8H10BrCl3O and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

89084-57-1

Molecular Formula

C8H10BrCl3O

Molecular Weight

308.4 g/mol

IUPAC Name

1-bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one

InChI

InChI=1S/C8H10BrCl3O/c1-8(2,6(13)4-9)5(10)3-7(11)12/h3,5H,4H2,1-2H3

InChI Key

RHFPCNRLTFKCJH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(C=C(Cl)Cl)Cl)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

11.475 g (0.05 mol) of 1,1,3-trichloro-4,4-dimethyl-1-hexen-5-one are dissolved in 150 ml of chloroform, and 8 g (0.05 mol) of bromine are added without cooling. The mixture is stirred for 3 hours at room temperature, and hydrogen bromide and solvent are distilled off in vacuo; the final residues are removed in a high vacuum. 15.5 g are obtained of crude 1,1,3-trichloro-6-bromo-4,4-dimethyl-1-hexen-5-one, the structure of which is confirmed by the 1H-NMR spectrum. It is used directly in the next stage:
Quantity
11.475 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step Two

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